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Compound of Interest

Compound Name: Tetrapeptide-11

Cat. No.: B611302

For Researchers, Scientists, and Drug Development Professionals: An In-Depth Guide to Two
Leading Peptides in Skincare and Tissue Engineering

In the dynamic field of regenerative medicine and advanced skincare, peptides have emerged
as pivotal signaling molecules capable of modulating cellular behavior to promote tissue repair
and combat the signs of aging. Among the plethora of synthetic peptides, Tetrapeptide-11 and
the Matrixyl family of peptides stand out for their demonstrated efficacy in enhancing the skin's
structural integrity. This guide provides a comprehensive comparative analysis of these two
prominent peptide technologies, presenting their mechanisms of action, supporting
experimental data, and detailed protocols to aid researchers and drug development
professionals in their evaluation and application.

Overview and Chemical Properties

Both Tetrapeptide-11 and Matrixyl are synthetic peptides designed to mimic natural biological
processes, yet they differ in their amino acid sequences, molecular targets, and primary
mechanisms of action.

Acetyl Tetrapeptide-11, with the amino acid sequence Ac-Pro-Pro-Tyr-Leu-OH, is a targeted
peptide that primarily focuses on reinforcing the cohesion between the epidermis and the
dermo-epidermal junction (DEJ).[1][2][3]

Matrixyl encompasses a family of peptides, with the original being Palmitoyl Pentapeptide-4
(Pal-KTTKS) and the more advanced iteration, Matrixyl 3000, being a combination of Palmitoyl
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Tripeptide-1 (Pal-GHK) and Palmitoyl Tetrapeptide-7 (Pal-GQPR).[4][5][6] These peptides,
known as matrikines, are fragments of extracellular matrix (ECM) proteins that signal to

fibroblasts to synthesize new collagen and other ECM components.[7]

Acetyl Matrixyl (Palmitoyl .
Property . . Matrixyl 3000
Tetrapeptide-11 Pentapeptide-4)
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OH
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Ser-OH

Pal-Gly-His-Lys-OH
and Pal-Gly-GIn-Pro-
Arg-OH

Molecular Weight

530.6 g/mol [3]

Approximately 802.9

g/mol

N/A (Mixture)

Primary Function

Enhances epidermal
cohesion and dermo-
epidermal junction
integrity.[2][3]

Stimulates collagen
and fibronectin

synthesis.[8]

Synergistically
stimulates the
synthesis of multiple

ECM components.[4]

Mechanism of Action and Signhaling Pathways

The distinct biological activities of Tetrapeptide-11 and Matrixyl are rooted in their unique

signaling pathways.

Tetrapeptide-11: Fortifying the Dermo-Epidermal

Junction

Acetyl Tetrapeptide-11's primary mechanism involves the upregulation of two key structural

proteins:
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e Syndecan-1: A cell surface proteoglycan that plays a crucial role in cell adhesion and
proliferation.[2][3]

o Collagen XVII: A transmembrane collagen that is a vital component of hemidesmosomes,
which anchor the epidermis to the dermis.[2]

By stimulating the synthesis of these molecules, Acetyl Tetrapeptide-11 strengthens the
cohesion of the epidermis and improves the structural integrity of the dermo-epidermal junction,
leading to firmer and more resilient skin.[2][3]
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Signaling Pathway of Acetyl Tetrapeptide-11

Matrixyl: Rebuilding the Extracellular Matrix

Matrixyl peptides function as "matrikines," which are messenger peptides that mimic the natural
process of tissue repair.[7] When collagen is degraded, small peptide fragments are released,
signaling to fibroblasts to produce more collagen. Matrixyl peptides imitate these fragments,
effectively "tricking" the skin into a regenerative state.

The signaling cascade is believed to be similar to that of Transforming Growth Factor-beta
(TGF-PB), a key regulator of ECM synthesis.[8] This leads to the increased production of:

o Collagen I, lll, and IV: The primary structural proteins of the dermis.
o Fibronectin: A glycoprotein that plays a role in cell adhesion and wound healing.

e Hyaluronic Acid: A glycosaminoglycan essential for skin hydration and volume.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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